![molecular formula C8H14ClNO2 B6247627 7-aminobicyclo[4.1.0]heptane-7-carboxylic acid hydrochloride CAS No. 2411219-36-6](/img/no-structure.png)
7-aminobicyclo[4.1.0]heptane-7-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-aminobicyclo[4.1.0]heptane-7-carboxylic acid hydrochloride” is a chemical compound. It is a derivative of bicyclo[4.1.0]heptane-7-carboxylic acid . The compound has a molecular weight of 140.18 . The IUPAC name for the compound is bicyclo[4.1.0]heptane-7-carboxylic acid . The InChI code for the compound is 1S/C8H12O2/c9-8(10)7-5-3-1-2-4-6(5)7/h5-7H,1-4H2,(H,9,10) .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string OC(=O)C1C2CCCCC12 . The InChI key for the compound is PNTAWGJKWLLAAW-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 140.18 . The InChI code for the compound is 1S/C8H12O2/c9-8(10)7-5-3-1-2-4-6(5)7/h5-7H,1-4H2,(H,9,10) .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-aminobicyclo[4.1.0]heptane-7-carboxylic acid hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Acetic acid", "Ammonium hydroxide", "Chloroacetic acid", "Sodium nitrite", "Sodium acetate", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "1. Bromination of cyclohexene to form 1-bromocyclohexene", "2. Addition of sodium cyanoborohydride to 1-bromocyclohexene to form 7-bromobicyclo[4.1.0]heptane", "3. Reduction of 7-bromobicyclo[4.1.0]heptane with sodium borohydride to form 7-bicyclo[4.1.0]heptene", "4. Oxidation of 7-bicyclo[4.1.0]heptene with sulfuric acid to form 7-bicyclo[4.1.0]heptene-7-carboxylic acid", "5. Conversion of 7-bicyclo[4.1.0]heptene-7-carboxylic acid to its ethyl ester using ethanol and sulfuric acid", "6. Hydrolysis of the ethyl ester using sodium hydroxide to form 7-bicyclo[4.1.0]heptene-7-carboxylic acid", "7. Reaction of 7-bicyclo[4.1.0]heptene-7-carboxylic acid with chloroacetic acid and sodium acetate to form 7-(2-carboxyethyl)bicyclo[4.1.0]heptane", "8. Reduction of 7-(2-carboxyethyl)bicyclo[4.1.0]heptane with sodium borohydride to form 7-(2-carboxyethyl)bicyclo[4.1.0]heptane-7-carboxylic acid", "9. Diazotization of 7-(2-carboxyethyl)bicyclo[4.1.0]heptane-7-carboxylic acid with sodium nitrite and hydrochloric acid to form the diazonium salt", "10. Coupling of the diazonium salt with ammonium hydroxide to form 7-aminobicyclo[4.1.0]heptane-7-carboxylic acid", "11. Formation of the hydrochloride salt of 7-aminobicyclo[4.1.0]heptane-7-carboxylic acid by reacting with hydrochloric acid and sodium bicarbonate", "12. Isolation and purification of the final product using techniques such as filtration, crystallization, and chromatography" ] } | |
CAS RN |
2411219-36-6 |
Molecular Formula |
C8H14ClNO2 |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.